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Compound of Interest

Compound Name: Fmoc-D-Gla(otbu)2-OH

Cat. No.: B557689 Get Quote

Ensuring the safety of laboratory personnel and the protection of the environment are

paramount in scientific research. For drug development professionals and researchers utilizing

Fmoc-D-Gla(otbu)2-OH, a protected form of carboxyglutamic acid instrumental in peptide

synthesis, adherence to proper disposal protocols is a critical aspect of the experimental

workflow.[1] This guide provides a comprehensive, step-by-step procedure for the safe

handling and disposal of this compound, aligning with institutional best practices and regulatory

standards.

Key Safety and Handling Information
A thorough understanding of the chemical's properties is the foundation of safe handling and

disposal.
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Property Value

CAS Number 111662-65-8[2][3]

Molecular Formula C29H35NO8[3][4][5]

Molecular Weight 525.59 g/mol [3][4][5]

Appearance Solid[4]

Storage Temperature 2-8°C[4][6]

Storage Class 11 - Combustible Solids[4]

Water Hazard Class (WGK) WGK 2[4]

Personal Protective Equipment (PPE)
Before initiating any disposal procedures, it is mandatory to be equipped with the appropriate

personal protective equipment to minimize exposure risks.

Eye Protection: Wear chemical safety goggles or glasses that comply with OSHA's eye and

face protection regulations in 29 CFR 1910.133 or European Standard EN166.

Hand Protection: Chemically resistant gloves, such as nitrile gloves, are required to prevent

skin contact.

Body Protection: A lab coat or other protective clothing must be worn to prevent skin contact.

Respiratory Protection: In situations where dust generation is possible, a particle filter

respirator (N95 type) should be used.

Step-by-Step Disposal Protocol
The proper disposal of Fmoc-D-Gla(otbu)2-OH is crucial to prevent environmental

contamination and ensure a safe laboratory environment. Under no circumstances should this

chemical be disposed of down the drain or in regular waste streams.[5]

Segregation of Waste: Isolate Fmoc-D-Gla(otbu)2-OH waste from other chemical waste

streams to prevent unforeseen chemical reactions.
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Solid Waste Collection:

Carefully collect any unreacted, solid Fmoc-D-Gla(otbu)2-OH.

Contaminated disposable items such as weigh boats, gloves, and paper towels should

also be collected.

Place all solid waste into a designated, clearly labeled, and sealable container for solid

chemical waste. To minimize dust, avoid creating dust during collection and handling.[5]

Liquid Waste Collection:

Solutions containing Fmoc-D-Gla(otbu)2-OH should be collected in a separate, labeled,

and sealable container specifically for liquid chemical waste.

The waste stream should be categorized based on the solvent used (e.g., halogenated or

non-halogenated).

Containerization:

Utilize containers that are chemically resistant and can be securely sealed to prevent

leaks or spills.

Clearly label the waste container with "Hazardous Waste," the full chemical name "Fmoc-
D-Gla(otbu)2-OH," and any other identifiers mandated by your institution's environmental

health and safety (EHS) department.

Storage of Waste:

Store the sealed waste containers in a designated, well-ventilated, and secure area.

This storage area should be away from incompatible materials, as determined by your

institution's chemical safety guidelines.

Final Disposal:

All waste containing Fmoc-D-Gla(otbu)2-OH must be disposed of through your

institution's certified chemical waste disposal program.
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Ensure that the entire disposal process is in strict adherence to all local, state, and federal

regulations governing hazardous waste disposal.

Accidental Release Measures
In the event of a spill or accidental release, the following steps should be taken:

Personal Precautions: Use personal protective equipment, including respiratory protection if

dust is present. Avoid breathing vapors, mist, gas, or dust. Ensure adequate ventilation and

evacuate personnel to safe areas.[5]

Environmental Precautions: Prevent the product from entering drains.[5]

Containment and Cleaning: Pick up and arrange for disposal without creating dust. Sweep

up the material and place it in a suitable, closed container for disposal.[5]
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Caption: Disposal workflow for Fmoc-D-Gla(otbu)2-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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